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Compound of Interest

Compound Name: IR-825

Cat. No.: B11928913 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory practices is paramount. This document provides crucial safety and logistical

information for the handling of the near-infrared fluorescent dye, IR-825 (CAS: 1558079-49-4).

The following procedural guidance is designed to be a preferred source for laboratory safety

and chemical handling, fostering a culture of safety and trust.

Chemical and Physical Properties of IR-825

A summary of the key physical and chemical properties of IR-825 is presented below. This

information is essential for understanding the substance's behavior and potential hazards.
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Property Value

Chemical Name

3-(4-carboxybenzyl)-2-((E)-2-((E)-3-((Z)-2-(3-(4-

carboxybenzyl)-1,1-dimethyl-1,3-dihydro-2H-

benzo[e]indol-2-ylidene)ethylidene)-2-

chlorocyclohex-1-en-1-yl)vinyl)-1,1-dimethyl-1H-

benzo[e]indol-3-ium bromide

CAS Number 1558079-49-4

Molecular Formula C₅₄H₄₈BrClN₂O₄

Molecular Weight 904.34 g/mol

Appearance Solid powder

Storage Conditions
Store at -20°C, protected from moisture and

light.[1]

Hazard Identification and Personal Protective Equipment (PPE)

While a specific, comprehensive Safety Data Sheet (SDS) for IR-825 is not readily available in

public domains, based on general knowledge of cyanine and fluorescent dyes, the primary

hazards are associated with the inhalation of the powdered form and contact with skin and

eyes. Therefore, a cautious approach is recommended, adhering to standard good laboratory

practices for handling chemical compounds.[2]

The following table outlines the recommended personal protective equipment when handling

IR-825.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side

shields or safety goggles.

ANSI Z87.1 compliant. A face

shield is recommended for

handling larger quantities.

Hand Protection Chemical-resistant gloves.
Nitrile gloves are a suitable

choice for incidental contact.

Body Protection Laboratory coat.
Standard lab coat to protect

skin and clothing.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

A dust mask may be used to

prevent inhalation of fine

particles when handling the

powder.

Operational Plan for Safe Handling

A systematic approach to handling IR-825 is crucial to minimize exposure and ensure a safe

working environment. The following workflow provides a step-by-step guide for researchers.
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Safe Handling Workflow for IR-825

Preparation

Handling

Post-Handling

Disposal

Consult Safety Data Sheet (SDS)
(or equivalent safety information)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Clean, in Fume Hood)

Weighing Powder
(In Fume Hood)

Dissolving
(Add solvent slowly)

Decontaminate Workspace and Equipment

Remove PPE Correctly

Wash Hands Thoroughly

Collect Waste in Labeled Container

Dispose as Hazardous Waste
(Follow institutional guidelines)

Click to download full resolution via product page
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Experimental Protocols

Weighing the Powdered Dye:

Ensure the analytical balance is inside a certified chemical fume hood.

Wear all required PPE, including gloves, safety goggles, and a lab coat.

Use a clean spatula and weighing paper to carefully measure the desired amount of IR-825.

Avoid creating dust by handling the powder gently.

Clean any spills immediately with a damp cloth.

Dissolving the Dye:

In a chemical fume hood, place the weighed IR-825 powder in an appropriate container.

Slowly add the desired solvent to the powder to avoid splashing.

Gently agitate the mixture until the dye is fully dissolved.

Disposal Plan

All waste materials contaminated with IR-825, including gloves, pipette tips, and empty

containers, should be considered hazardous waste.

Waste Segregation and Collection:

Collect all solid and liquid waste in a designated, sealed, and clearly labeled hazardous

waste container.

Do not mix cyanine dye waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Disposal Procedure:

Follow your institution's and local regulations for the disposal of hazardous chemical waste.
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Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

By adhering to these safety protocols and operational plans, researchers can handle IR-825
responsibly, ensuring a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. How to Work with and Dispose of Dyes Safely | dummies [dummies.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
IR-825]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928913#personal-protective-equipment-for-
handling-ir-825]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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